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Compound of Interest

Compound Name:
Crotonaldehyde 2,4-

Dinitrophenylhydrazone-d3

Cat. No.: B1147570 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the chemical properties of

Crotonaldehyde 2,4-Dinitrophenylhydrazone-d3. This deuterated derivative of

crotonaldehyde's 2,4-dinitrophenylhydrazone is primarily utilized as an internal standard in

quantitative analytical methodologies, such as gas chromatography-mass spectrometry (GC-

MS) and liquid chromatography-mass spectrometry (LC-MS), for the detection and

quantification of crotonaldehyde. Its isotopic labeling provides a distinct mass signature,

enabling precise differentiation from the naturally occurring analyte.

Core Chemical and Physical Properties
The fundamental physicochemical properties of Crotonaldehyde 2,4-
Dinitrophenylhydrazone-d3 are summarized in the table below. These properties are crucial

for its handling, storage, and application in analytical methods.

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 1 / 8 Tech Support

https://www.benchchem.com/product/b1147570?utm_src=pdf-interest
https://www.benchchem.com/product/b1147570?utm_src=pdf-body
https://www.benchchem.com/product/b1147570?utm_src=pdf-body
https://www.benchchem.com/product/b1147570?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1147570?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Property Value

Chemical Name Crotonaldehyde 2,4-Dinitrophenylhydrazone-d3

Synonyms
2-Butenal, (4,6-dinitrophenyl-2,3,5-

d3)hydrazone; Crotonaldehyde-d3 DNPH

CAS Number 259824-64-1

Molecular Formula C₁₀H₇D₃N₄O₄

Molecular Weight 253.23 g/mol

Appearance Orange to brown to dark red powder/crystal

Melting Point 184-188 °C

Boiling Point 406.1 ± 45.0 °C at 760 mmHg (Predicted)

Density 1.4 ± 0.1 g/cm³ (Predicted)

Flash Point 199.4 ± 28.7 °C (Predicted)

Isotopic Purity ≥99 atom % D

Assay ≥98% (CP)

Spectroscopic Data
Spectroscopic analysis is fundamental to the structural confirmation and identification of

Crotonaldehyde 2,4-Dinitrophenylhydrazone-d3. Below is a summary of expected

spectroscopic characteristics.

Nuclear Magnetic Resonance (NMR) Spectroscopy
While specific ¹H NMR spectral data for the deuterated compound is not readily available in the

public domain, the spectrum of the non-deuterated analogue, Crotonaldehyde 2,4-

dinitrophenylhydrazone, would show characteristic signals for the vinyl, methyl, and aromatic

protons. In the deuterated version, the signals corresponding to the deuterated positions on the

dinitrophenyl ring would be absent or significantly diminished.

Mass Spectrometry (MS)
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Mass spectrometry is a key technique for confirming the identity and isotopic enrichment of this

compound. The mass spectrum will exhibit a molecular ion peak corresponding to the mass of

the deuterated molecule.

Expected Molecular Ion [M]⁺: m/z 253.23

Fragmentation patterns are crucial for structural elucidation. For dinitrophenylhydrazone

derivatives of unsaturated aldehydes like crotonaldehyde, characteristic fragmentation includes

the loss of the nitro group (NO₂) and cleavage of the C-N and N-N bonds.

Infrared (IR) Spectroscopy
The IR spectrum of Crotonaldehyde 2,4-Dinitrophenylhydrazone-d3 will display

characteristic absorption bands corresponding to its functional groups.

Functional Group Expected Wavenumber (cm⁻¹)

N-H Stretching ~3300

C-H Stretching (aromatic and vinylic) ~3100-3000

C=N Stretching ~1620

C=C Stretching ~1600

NO₂ Stretching (asymmetric and symmetric) ~1550 and ~1340

C-D Stretching ~2200

Experimental Protocols
Synthesis of 2,4-Dinitrophenylhydrazone Derivatives
(General Procedure)
The synthesis of Crotonaldehyde 2,4-Dinitrophenylhydrazone-d3 follows the general

principle of forming a hydrazone from an aldehyde or ketone and 2,4-dinitrophenylhydrazine

(Brady's reagent). A deuterated form of 2,4-dinitrophenylhydrazine would be used to synthesize

the titled compound.
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Caption: General synthesis workflow for Crotonaldehyde 2,4-Dinitrophenylhydrazone-d3.

Methodology:

Preparation of Brady's Reagent: Dissolve 2,4-dinitrophenylhydrazine-d3 in a suitable solvent,

typically ethanol or methanol, containing a catalytic amount of a strong acid, such as sulfuric

acid.

Reaction: Add crotonaldehyde to the prepared Brady's reagent solution. The reaction mixture

is typically stirred at room temperature or gently warmed to facilitate the reaction.

Precipitation: The Crotonaldehyde 2,4-Dinitrophenylhydrazone-d3 product, being

sparingly soluble, will precipitate out of the solution as a colored solid.

Isolation: The precipitate is collected by filtration, usually under vacuum.

Purification: The crude product is purified by recrystallization from a suitable solvent, such as

ethanol, to yield the final crystalline product.

Melting Point Determination
The melting point is a critical parameter for assessing the purity of the synthesized compound.
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Caption: Workflow for melting point determination.

Methodology:

A small amount of the dry, purified crystalline product is packed into a capillary tube.

The capillary tube is placed in a melting point apparatus.

The temperature is gradually increased, and the range from which the solid begins to melt

until it becomes completely liquid is recorded.

A sharp melting point range close to the literature value indicates a high degree of purity.

Safety and Handling
Crotonaldehyde 2,4-Dinitrophenylhydrazone-d3 should be handled with care in a laboratory

setting.

Hazard Classifications: Eye Irritant 2, Skin Irritant 2, STOT SE 3 (Specific Target Organ

Toxicity - Single Exposure, Respiratory system).[1]

Signal Word: Warning.[1]

Hazard Statements: H315 (Causes skin irritation), H319 (Causes serious eye irritation),

H335 (May cause respiratory irritation).[1]

Precautionary Statements: P305 + P351 + P338 (IF IN EYES: Rinse cautiously with water

for several minutes. Remove contact lenses, if present and easy to do. Continue rinsing).[1]

Storage: Store at room temperature.[2] It is a combustible solid.[1]

Applications in Research and Development
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The primary application of Crotonaldehyde 2,4-Dinitrophenylhydrazone-d3 is as an internal

standard for the quantification of crotonaldehyde in various matrices.[3] Crotonaldehyde is a

hazardous air pollutant and a product of lipid peroxidation, making its accurate measurement

important in environmental monitoring and biomedical research. The use of a deuterated

standard allows for correction of analyte loss during sample preparation and instrumental

analysis, leading to more accurate and precise results.
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Caption: Logical workflow for the use of Crotonaldehyde-d3 DNPH as an internal standard.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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